Cas no 531-84-0 (2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester)
531-84-0 structure
Product Name:2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester
CAS No:531-84-0
MF:C27H40O3
MW:412.60470867157
CID:357822
PubChem ID:20134712
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester
- hexadecyl 3-hydroxynaphthalene-2-carboxylate
- 2J5C717I43
- 3-Hydroxy-2-naphthalenecarboxylic acid hexadecyl ester
- 531-84-0
- Q27254814
- Hexadecyl 3-hydroxy-2-naphthoate
- UNII-2J5C717I43
- SCHEMBL10684173
- Hexadecyl 3-hydroxy-2-naphthoate [MI]
- DTXSID40602825
-
- Inchi: 1S/C27H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-30-27(29)25-21-23-18-15-16-19-24(23)22-26(25)28/h15-16,18-19,21-22,28H,2-14,17,20H2,1H3
- InChI Key: RTUSMTGSFGBYEC-UHFFFAOYSA-N
- SMILES: O(C(C1C(=CC2C=CC=CC=2C=1)O)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 412.2979
- Monoisotopic Mass: 412.29774513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 17
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
531-84-0 (2-Naphthalenecarboxylic acid, 3-hydroxy-, hexadecyl ester) Related Products
- 2052-14-4(Butyl salicylate)
- 6259-76-3(Hexyl salicylate)
- 87-20-7(Isoamyl salicylate)
- 19666-17-2(Benzoic acid,2-hydroxy-, tetradecyl ester)
- 19666-16-1(Benzoic acid,2-hydroxy-, tridecyl ester)
- 34377-38-3(Isoamyl salicylate)
- 2050-08-0(2-Hydroxybenzoic Acid Pentyl Ester)
- 118-60-5(Octisalate)
- 6969-49-9(Octyl salicylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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